Cas no 2649066-97-5 (4-chloro-2-(1-isocyanatoethyl)-1-nitrobenzene)

• Product Name: 4-chloro-2-(1-isocyanatoethyl)-1-nitrobenzene
• CAS No: 2649066-97-5
• MF: C₉H₇ClN₂O₃
• MW: 226.61648106575
• CID: 6435626
• PubChem ID: 165858014
• Update Time: 2025-10-28

4-chloro-2-(1-isocyanatoethyl)-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(1-isocyanatoethyl)-1-nitrobenzene
• EN300-1982460
• 2649066-97-5

• Inchi： 1S/C9H7ClN2O3/c1-6(11-5-13)8-4-7(10)2-3-9(8)12(14)15/h2-4,6H,1H3
• InChI Key： DLVANTGLCCOWCD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)N=C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.0145198g/mol
• Monoisotopic Mass: 226.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.2Ų

Additional information on 4-chloro-2-(1-isocyanatoethyl)-1-nitrobenzene

Research Briefing on 4-chloro-2-(1-isocyanatoethyl)-1-nitrobenzene (CAS: 2649066-97-5) in Chemical Biology and Pharmaceutical Applications

4-chloro-2-(1-isocyanatoethyl)-1-nitrobenzene (CAS: 2649066-97-5) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique isocyanate and nitro functional groups, serves as a versatile building block in the synthesis of more complex molecules, particularly in the development of novel therapeutics and biochemical probes.

Recent studies have highlighted the role of 4-chloro-2-(1-isocyanatoethyl)-1-nitrobenzene in the synthesis of targeted covalent inhibitors, a class of compounds that form irreversible bonds with specific amino acid residues in target proteins. This mechanism is particularly valuable in drug discovery, as it allows for prolonged pharmacological effects and enhanced selectivity. Researchers have successfully utilized this compound to develop inhibitors for enzymes involved in inflammatory pathways, demonstrating its potential in treating chronic inflammatory diseases.

In addition to its therapeutic applications, 4-chloro-2-(1-isocyanatoethyl)-1-nitrobenzene has been employed in chemical biology as a labeling reagent. Its isocyanate group reacts efficiently with nucleophiles such as amines and hydroxyl groups, enabling the selective modification of biomolecules. This property has been exploited in proteomics studies to tag and identify protein interactions, providing insights into complex cellular processes. A recent study published in the Journal of Medicinal Chemistry detailed its use in mapping protein-ligand interactions, showcasing its utility in structural biology.

The synthesis and optimization of 4-chloro-2-(1-isocyanatoethyl)-1-nitrobenzene have also been a focus of recent research. Advances in green chemistry have led to the development of more sustainable synthetic routes, reducing the environmental impact of its production. For instance, a 2023 study demonstrated a solvent-free synthesis method that significantly improved yield and purity while minimizing waste. These innovations are critical for scaling up production to meet the growing demand in both academic and industrial settings.

Despite its promising applications, challenges remain in the handling and stability of 4-chloro-2-(1-isocyanatoethyl)-1-nitrobenzene. The compound's reactivity, while advantageous for covalent bonding, necessitates careful storage and handling to prevent degradation. Ongoing research aims to address these issues by developing stabilized formulations and derivatized analogs that retain the compound's beneficial properties while improving its practicality for widespread use.

In conclusion, 4-chloro-2-(1-isocyanatoethyl)-1-nitrobenzene (CAS: 2649066-97-5) represents a valuable tool in chemical biology and pharmaceutical research. Its unique chemical properties enable diverse applications, from drug discovery to proteomics, and recent advancements in synthesis methods have further enhanced its utility. Continued research into its stability and derivatization will likely expand its role in the development of next-generation therapeutics and biochemical tools.